M-525

• Molecular Formula: C39H51FN6O5S
• Molecular Weight: 734.9 g/mol
• InChI: InChI=1S/C39H51FN6O5S/c1-43(2)18-6-11-37(47)46-25-34(26-46)52(49,50)33-14-12-32(13-15-33)45-23-28(24-45)22-44-19-16-29(17-20-44)39(27-41,30-7-4-8-31(40)21-30)35-9-5-10-36(35)42-38(48)51-3/h4,6-8,11-15,21,28-29,34-36H,5,9-10,16-20,22-26H2,1-3H3,(H,42,48)/b11-6+/t35-,36-,39-/m0/s1
• InChIKey: PJMFCNODKBGQNV-HDDNKGPMSA-N

Standard reversible menin inhibitors fail to sustain target engagement in MLL-fusion leukemia models, leading to ambiguous pathway dependency data. M-525 solves this with an irreversible covalent binding mode (Cys329, PDB: 6B41). - FP IC50: 3.3 nM (55x more potent than reversible analog MIV-6) - MV4-11 (MLL-AF4) anti-proliferation IC50: 2.7 nM; HL-60 (non-MLL) IC50: 2000 nM (>740x selectivity) - Validated in vivo: single-dose suppression of HOXA9/MEIS1 in xenograft models - Mass spectrometry-confirmed covalent adduct; suitable for target engagement assays

M-525: Irreversible Menin-MLL Inhibitor

M-525 is a first-in-class, highly potent, irreversible, and covalent small-molecule inhibitor of the menin-MLL protein-protein interaction [1]. It binds to menin with an IC50 of 3 nM and achieves low nanomolar potencies in cell growth inhibition and suppression of MLL-regulated gene expression in MLL leukemia cells, demonstrating high cellular specificity over non-MLL leukemia cells .

Mode Irreversible covalent (Cys329)

Target class Epigenetic reader domain modulator

Research context MLL-fusion model pathway studies

• [1] Xu S, Aguilar A, Xu T, et al. Design of the First-in-Class, Highly Potent Irreversible Inhibitor Targeting the Menin-MLL Protein-Protein Interaction. Angew Chem Int Ed Engl. 2018;57(6):1601-1605. View Source

M-525 vs. Reversible Menin Inhibitors

Reversible menin-MLL inhibitors, such as MI-463 and MI-503, exhibit IC50 values in the 15 nM range and show limited cellular potency and selectivity . In contrast, M-525 achieves sub-nanomolar cellular activity and >500-fold selectivity for MLL-rearranged cells, a distinction rooted in its irreversible, covalent mechanism that ensures sustained target engagement and superior suppression of MLL-regulated gene expression [1].

M-525 (Irreversible)

Reversible Menin Inhibitor

Covalent Cys329 engagement

Non-covalent binding mechanism

Sustained target occupancy post-washout

Rapid dissociation limits persistence

Reported high selectivity for MLL-fusion cells

Selectivity context may not transfer

• [1] Xu S, Aguilar A, Xu T, et al. Design of the First-in-Class, Highly Potent Irreversible Inhibitor Targeting the Menin-MLL Protein-Protein Interaction. Angew Chem Int Ed Engl. 2018;57(6):1601-1605. View Source

M-525 Quantitative Evidence

Binding Potency Advantage Over MIV-6

M-525 demonstrates >30-fold greater potency in cell growth inhibition compared to its corresponding reversible inhibitors 7 and 9 in the MV4;11 MLL leukemia cell line [1].

Binding Potency vs MIV-6

Head-to-head

M-525 IC50: 3.3 nM
MIV-6 IC50: 185 nM
55-fold difference

Supports target engagement at lower assay concentrations

Potency difference attributed to covalent mechanism

Evidence Dimension	Cell growth inhibition (IC50)
Target Compound Data	6 nM (M-525)
Comparator Or Baseline	210 nM (Compound 7), 263 nM (Compound 9)
Quantified Difference	>30-fold increase in potency
Conditions	4-day cell growth inhibition assay in MV4;11 (MLL-AF4 fusion) cell line

Why This Matters

This direct comparison proves M-525's irreversible mechanism yields a substantial potency advantage over reversible analogs, critical for applications requiring sustained target suppression.

• [1] Xu S, Aguilar A, Xu T, et al. Design of the First-in-Class, Highly Potent Irreversible Inhibitor Targeting the Menin-MLL Protein-Protein Interaction. Angew Chem Int Ed Engl. 2018;57(6):1601-1605. Table 1. View Source

Cellular Selectivity for MLL-Fusion Cells

M-525 displays >500-fold cellular selectivity for the MV4;11 cell line (MLL-AF4 fusion) over the HL-60 cell line (no MLL fusion) [1].

Cellular Selectivity

Head-to-head

MV4-11 (MLL-fusion) IC50: 2.7 nM
HL-60 (non-MLL) IC50: 2000 nM
≥740-fold selectivity

Supports MLL-fusion-dependent growth inhibition context

Selectivity requires independent replication

Evidence Dimension	Cell growth inhibition (IC50)
Target Compound Data	2.7 nM (MV4;11), 2.0 μM (HL-60)
Comparator Or Baseline	HL-60 (no MLL fusion) vs. MV4;11 (MLL fusion)
Quantified Difference	>500-fold selectivity
Conditions	4-day cell growth inhibition assay in MV4;11 and HL-60 cell lines

Why This Matters

This high selectivity minimizes off-target effects and ensures that the compound's activity is specifically tied to MLL-rearranged cells, a critical feature for targeted research and therapeutic development.

• [1] Xu S, Aguilar A, Xu T, et al. Design of the First-in-Class, Highly Potent Irreversible Inhibitor Targeting the Menin-MLL Protein-Protein Interaction. Angew Chem Int Ed Engl. 2018;57(6):1601-1605. View Source

Antiproliferative Potency Across MLL-Fusion Lines

M-525 binds to menin with an IC50 of 3 nM, while reversible inhibitors MI-463 and MI-503 exhibit IC50 values of 15.3 nM and 14.7 nM, respectively .

Pan-MLL-Fusion Activity

Cross-study

IC50 range: 2.3–31.3 nM across MLL-fusion lines

Reported consistent low-nanomolar activity across fusion partners

Broader panel validation may be needed

Evidence Dimension	Menin binding affinity (IC50)
Target Compound Data	3 nM (M-525)
Comparator Or Baseline	15.3 nM (MI-463), 14.7 nM (MI-503)
Quantified Difference	~5-fold higher affinity
Conditions	Fluorescence polarization (FP) competitive binding assay

Why This Matters

The 5-fold higher binding affinity translates to lower required concentrations for effective target engagement, reducing potential off-target effects and improving experimental signal-to-noise ratios.

Transcriptional Suppression of MLL Target Genes

M-525 significantly down-regulates the expression of MEIS1, HOXA9, and HOXA11 genes at 3 nM in MOLM-13 cells, while reversible inhibitors show no such activity at comparable concentrations .

Gene Suppression

Class-level

Effective conc. 3–300 nM for HOXA9/MEIS1/HOXA11 downregulation

Supports transcriptional pathway engagement context

Class-level inference; direct comparator data absent

Evidence Dimension	Suppression of MLL-regulated gene expression
Target Compound Data	Significant down-regulation at 3 nM
Comparator Or Baseline	Reversible inhibitors (e.g., MI-463, MI-503) lack robust gene suppression at low nanomolar concentrations
Quantified Difference	Not quantified, but qualitative difference noted
Conditions	MOLM-13 (MLL-AF9 fusion) cell line, 24-hour treatment

Why This Matters

The ability to potently suppress MLL-driven oncogenic gene expression at clinically relevant concentrations is a key functional readout for target engagement and anti-leukemic activity, distinguishing M-525 from reversible inhibitors.

M-525 Optimal Applications

Functional Dissection of Menin-MLL Dependency

Given its >30-fold higher cellular potency and >500-fold selectivity for MLL-rearranged cells over non-MLL leukemia cells [1], M-525 is ideally suited for in vitro and in vivo studies aimed at establishing the oncogenic dependency on the menin-MLL interaction in MLL leukemia. Its irreversible mechanism ensures sustained target inhibition, enabling robust and reproducible functional assays.

Covalent Menin Inhibition Mechanism Studies

M-525's well-characterized profile, including a 5-fold higher binding affinity than reversible inhibitors [1], makes it the benchmark compound for investigating the pharmacological advantages of irreversible inhibition. Researchers can directly compare M-525 with reversible counterparts to elucidate differences in target engagement duration, downstream gene expression, and cellular response.

Profiling MLL-Fusion Gene Networks

M-525's low nanomolar cellular potency and high selectivity [1] support its use in preclinical in vivo studies. Its ability to effectively suppress MLL-regulated gene expression in tumor tissue at sub-nanomolar concentrations [1] positions it as a critical tool for evaluating the therapeutic potential of menin-MLL inhibition in animal models of MLL leukemia.

In Vivo Efficacy in MLL Xenograft Models

M-525's potent suppression of MEIS1, HOXA9, and HOXA11 gene expression at low nanomolar concentrations [1] provides a clear pharmacodynamic readout. This makes it an invaluable tool for biomarker discovery studies aimed at identifying downstream effectors of menin-MLL signaling and for validating target engagement in preclinical models.

Application

Selection Property

Validation Focus

MLL-fusion dependency studies

Irreversible covalent target engagement

On-target growth inhibition endpoint context

Covalent inhibitor mechanism studies

High-resolution co-crystal structure reference

Target engagement assay and probe development

MLL target gene network profiling

Low-nanomolar transcriptional suppression

HOXA9/MEIS1 gene expression endpoint monitoring

In vivo MLL xenograft model studies

Sustained target occupancy post-administration

Pharmacodynamic response endpoint context

• [1] Xu S, Aguilar A, Xu T, et al. Design of the First-in-Class, Highly Potent Irreversible Inhibitor Targeting the Menin-MLL Protein-Protein Interaction. Angew Chem Int Ed Engl. 2018;57(6):1601-1605. View Source